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Compound of Interest

Compound Name: Chlorothalonil

Cat. No.: B1668833

Before initiating any disposal procedure, it is imperative to handle chlorothalonil and its waste
with appropriate personal protective equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE) Requirements:
o Eye Protection: Wear safety goggles or a face shield.[4]

o Skin Protection: Use chemical-resistant gloves (e.g., PVC, nitrile rubber), cotton overalls
buttoned to the neck and wrist, and chemical-resistant footwear.[4][5][6] An apron or full-body
suit may be necessary depending on the task.[5]

» Respiratory Protection: In areas with inadequate ventilation or when handling powders, use a
disposable face mask or a suitable respirator to avoid inhaling dust or spray mist.[2][4]

Always work in a well-ventilated area and have access to an emergency eyewash station and
safety shower.[5][6] Do not eat, drink, or smoke in areas where chlorothalonil is handled or
stored.[4]

Disposal Protocols

The proper disposal method depends on the form of the waste: unused product, empty
containers, or spill-contaminated materials.

Protocol 1: Disposal of Unused or Excess Chlorothalonil

Pesticide wastes are considered toxic, and their improper disposal is a violation of federal law.

[7]
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Prioritize Use: The preferred method for managing excess chlorothalonil is to use it
according to the label instructions.[7] Do not dispose of undiluted chemicals on-site.[4]

Regulatory Consultation: If the product cannot be used, it must be disposed of as hazardous
waste.[1] Contact your state's pesticide or environmental control agency, or a hazardous
waste representative at the nearest EPA regional office for guidance.[7][8]

Professional Disposal: Arrange for a reputable, licensed hazardous waste disposal
contractor to collect and manage the waste.[3][4] Store the waste in its original, tightly closed
container in a locked, cool, dry, and well-ventilated area pending disposal.[5][6]

Prohibition: Never dispose of chlorothalonil waste by pouring it into drains, sewers, or onto
the ground, as this can lead to groundwater contamination and is very toxic to aquatic life.[3]

[4119]

Protocol 2: Disposal of Empty Containers

Empty containers may retain product residue and must be handled carefully to prevent

exposure and environmental contamination.

Decontamination: Do not reuse or refill the container.[7][9] Decontaminate the container by
triple rinsing or, preferably, pressure rinsing.[4][10]

Rinsate Collection: Add the rinsate (the liquid from rinsing) to the application spray tank for
use, as it contains product.[4]

Render Unusable: After rinsing, make the container unusable by puncturing, crushing, or
breaking it.[2][4] This prevents accidental reuse.

Final Disposal:

o Recycling: Offer the clean, punctured container to a recycler or a designated collection
point if available.[4][9]

o Landfill: If recycling is not an option, dispose of the container in a sanitary or local authority
landfill.[4][10]
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o Burial (No Landfill): If no landfill is available, bury the container in a designated disposal pit
at a depth below 500 mm. This pit must be located away from waterways, desirable
vegetation, and tree roots.[4]

o Incineration: Do not burn empty containers or the product.[4]

Protocol 3: Disposal of Spill-Contaminated Materials

Immediate and correct response to a spill is crucial to prevent wider contamination and
exposure.

o Control and Evacuate: Evacuate all non-essential personnel from the spill area.[1]
e Ventilate: Ensure the area is well-ventilated.[5]

» Contain Spill: Prevent the spilled material from entering drains, sewers, or waterways by
creating a bund with absorbent material.[1][4]

e Absorb and Collect:
o For liquid spills, use an inert absorbent material such as sand, earth, or vermiculite.[1]

o For solid spills, use dry cleanup procedures.[2] Carefully sweep or vacuum the material,
avoiding dust generation.[2] A vacuum fitted with a HEPA filter is recommended.[2]

o Package Waste: Place all collected contaminated material (absorbent, soil, cleaning cloths)
into suitable, sealable, and clearly labeled drums or containers for disposal.[1][4]

o Decontaminate Area: Wash the spill area with a strong detergent and water.[5] Collect the
cleaning water and absorbents for disposal as hazardous waste.[5]

o Professional Disposal: Dispose of the sealed containers of contaminated material through a
licensed hazardous waste contractor.[4]

Quantitative Data Summary
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Parameter Specification Source

Safety goggles, chemical-
PPE Required resistant gloves, overalls, [21[41[5]

respirator (as needed).

Container Rinsing Triple rinse or pressure rinse. [4][10]

Below 500 mm in a designated

On-Site Burial Depth " [4]
pit.

Aquatic Buffer Zone (Ground 25 feet from marine/estuarine el

Application) water bodies.

Aquatic Buffer Zone (Aerial 150 feet from marine/estuarine 7]

Application) water bodies.

Chlorothalonil Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
chlorothalonil waste in a laboratory or research setting.

Caption: Workflow for Chlorothalonil Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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